Cas no 888946-34-7 (4-Bromo-2-fluoro-1-(prop-2-yn-1-yloxy)benzene)

• Product name: 4-Bromo-2-fluoro-1-(prop-2-yn-1-yloxy)benzene
• CAS No: 888946-34-7
• MF: C₉H₆BrFO
• MW: 229.045745372772
• CID: 6782995
• PubChem ID: 60643552

4-Bromo-2-fluoro-1-(prop-2-yn-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5241085
• 4-Bromo-2-fluoro-1-(prop-2-yn-1-yloxy)benzene
• AKOS008950429
• 888946-34-7

• Inchi： 1S/C9H6BrFO/c1-2-5-12-9-4-3-7(10)6-8(9)11/h1,3-4,6H,5H2
• InChI Key： DGRJBYKHCWJRHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OCC#C

Computed Properties

• Exact Mass: 227.95861g/mol
• Monoisotopic Mass: 227.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Bromo-2-fluoro-1-(prop-2-yn-1-yloxy)benzene

Comprehensive Overview of 4-Bromo-2-fluoro-1-(prop-2-yn-1-yloxy)benzene (CAS No. 888946-34-7)

4-Bromo-2-fluoro-1-(prop-2-yn-1-yloxy)benzene (CAS No. 888946-34-7) is a specialized aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a benzene ring substituted with bromo and fluoro groups, along with a prop-2-yn-1-yloxy side chain, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, material science, and catalysis, aligning with current trends in sustainable chemistry and green synthesis.

The compound's CAS No. 888946-34-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Recent studies highlight its role in cross-coupling reactions, a hot topic in modern organic chemistry, where it serves as a key building block for heterocyclic compounds. Users often inquire about its synthetic routes, purification methods, and handling precautions, underscoring the need for detailed technical guidance. Its stability under various conditions also makes it a candidate for advanced material development, such as organic electronics and photovoltaic applications.

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In laboratory settings, 4-Bromo-2-fluoro-1-(prop-2-yn-1-yloxy)benzene is prized for its high reactivity in Sonogashira couplings and palladium-catalyzed reactions, addressing the demand for efficient synthetic pathways. FAQs often revolve around its solubility profiles (e.g., in THF or DMSO) and storage conditions to prevent degradation. The compound's melting point and NMR spectral data are also critical for quality control, as highlighted in peer-reviewed journals. Innovators are exploring its use in bioorthogonal chemistry, a field gaining traction for live-cell imaging and targeted drug delivery systems.

To summarize, CAS No. 888946-34-7 represents a cutting-edge tool for chemists tackling challenges in molecular design and process optimization. Its dual functionality—combining halogenated and alkynyl moieties—enables diverse transformations, from small-molecule APIs to functional polymers. As industries prioritize atom-efficient methodologies, this compound's role in catalytic cycles and ligand design will likely expand, solidifying its position in the fine chemicals market.